Cas no 850593-06-5 (3-Fluoro-5-methylphenylboronic acid)

3-Fluoro-5-methylphenylboronic acid is a versatile boronic acid derivative commonly employed in Suzuki-Miyaura cross-coupling reactions, a pivotal method for forming carbon-carbon bonds in synthetic organic chemistry. The presence of both fluorine and methyl substituents on the phenyl ring enhances its reactivity and selectivity in palladium-catalyzed transformations. This compound is particularly valuable in pharmaceutical and agrochemical research, where its structural features facilitate the synthesis of complex molecules. Its stability under standard conditions and compatibility with diverse reaction environments make it a reliable reagent for constructing biaryl and heteroaryl frameworks. High purity and consistent performance ensure reproducibility in advanced synthetic applications.
3-Fluoro-5-methylphenylboronic acid structure
850593-06-5 structure
Product Name:3-Fluoro-5-methylphenylboronic acid
CAS No:850593-06-5
MF:C7H8BFO2
MW:153.946625709534
MDL:MFCD07363785
CID:720300
PubChem ID:19261265
Update Time:2025-05-22

3-Fluoro-5-methylphenylboronic acid Chemical and Physical Properties

Names and Identifiers

    • (3-Fluoro-5-methylphenyl)boronic acid
    • 3-Fluoro-5-methylphenylboronic Acid (contains varying amounts of Anhydride)
    • 3-Fluoro-5-methylbenzeneboronic acid
    • 3-fluoro-5-methylphenylboronic acid
    • 5-Fluoro-3-methylphenylboronic acid
    • Boronic acid,B-(3-fluoro-5-methylphenyl)-
    • 3-Fluoro-5-methylbenzeneboronic Acid (contains varying amounts of Anhydride)
    • QQPLHUGOUZKARP-UHFFFAOYSA-N
    • SBB071250
    • 5-FLUORO-M-TOLYLBORONIC ACID
    • 3-Fluoro-5-methylbenzene boronic acid
    • AB30765
    • VB10293
    • B-(3-Fluoro-5-methylphenyl)boronic acid (ACI)
    • Boronic acid, (3-fluoro-5-methylphenyl)- (9CI)
    • CS-W018065
    • (3-Fluoro-5-methyl-phenyl)boronic acid
    • DB-010592
    • 850593-06-5
    • MFCD07363785
    • W10576
    • F1068
    • Z1201623981
    • PS-9510
    • EN300-1696851
    • SY033796
    • 3-Fluoro-5-methylbenzeneboronic acid, 98%
    • (3-FLUORO-5-METHYLPHENYL)BORONICACID
    • AKOS000285076
    • (3-fluoro-5-methylphenyl)boronic acid, AldrichCPR
    • SCHEMBL248795
    • J-501211
    • DTXSID40598214
    • 3-Fluoro-5-methylphenylboronic acid
    • MDL: MFCD07363785
    • Inchi: 1S/C7H8BFO2/c1-5-2-6(8(10)11)4-7(9)3-5/h2-4,10-11H,1H3
    • InChI Key: QQPLHUGOUZKARP-UHFFFAOYSA-N
    • SMILES: FC1C=C(C)C=C(B(O)O)C=1

Computed Properties

  • Exact Mass: 154.06000
  • Monoisotopic Mass: 154.0601378g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 132
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 40.5

Experimental Properties

  • Color/Form: No data available
  • Density: 1.203 ??
  • Melting Point: 216-222
  • Boiling Point: 296°C at 760 mmHg
  • Flash Point: 132.8±30.1 °C
  • Refractive Index: 1.506
  • PSA: 40.46000
  • LogP: -0.18610

3-Fluoro-5-methylphenylboronic acid Security Information

3-Fluoro-5-methylphenylboronic acid Customs Data

  • HS CODE:2931900090
  • Customs Data:

    China Customs Code:

    2931900090

    Overview:

    2931900090. Other organic-Inorganic compound. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:6.5%. general tariff:30.0%

    Summary:

    2931900090. other organo-inorganic compounds. VAT:17.0%. Tax rebate rate:13.0%. Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward). MFN tariff:6.5%. General tariff:30.0%

3-Fluoro-5-methylphenylboronic acid Pricemore >>

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3-Fluoro-5-methylphenylboronic acid Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: Triisopropyl borate Solvents: Tetrahydrofuran ;  rt → -78 °C
1.2 Reagents: Butyllithium ;  -78 °C; 1.5 h, -78 °C
1.3 Reagents: Hydrochloric acid Solvents: Water
Reference
Research progress on synthesis of 3-borono-5-fluorobenzoic acid
Sun, Hai-xia; Chen, Ying; Ming, Yao-lan; Zhang, Rui; Zhao, Chun-shen, Guangzhou Huagong, 2015, 43(5), 80-81

3-Fluoro-5-methylphenylboronic acid Raw materials

3-Fluoro-5-methylphenylboronic acid Preparation Products

3-Fluoro-5-methylphenylboronic acid Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:850593-06-5)3-Fluoro-5-methylphenylboronic acid
Order Number:A841150
Stock Status:in Stock
Quantity:25g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 06:52
Price ($):289.0
Email:sales@amadischem.com

Additional information on 3-Fluoro-5-methylphenylboronic acid

Recent Advances in the Application of 3-Fluoro-5-methylphenylboronic acid (CAS: 850593-06-5) in Chemical Biology and Pharmaceutical Research

3-Fluoro-5-methylphenylboronic acid (CAS: 850593-06-5) has emerged as a versatile building block in chemical biology and pharmaceutical research due to its unique structural properties and reactivity. This boronic acid derivative is particularly valued for its role in Suzuki-Miyaura cross-coupling reactions, a cornerstone in the synthesis of complex organic molecules, including potential drug candidates. Recent studies have highlighted its utility in the development of novel therapeutics, especially in the areas of oncology and infectious diseases.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the efficacy of 3-Fluoro-5-methylphenylboronic acid in the synthesis of boron-containing proteasome inhibitors. These inhibitors showed promising activity against multiple myeloma cells, with enhanced selectivity and reduced off-target effects compared to previous generations of proteasome inhibitors. The study attributed this improvement to the optimal balance of lipophilicity and electronic properties imparted by the 3-fluoro-5-methyl substitution pattern.

In the field of antimicrobial research, a team at the University of Tokyo recently reported (Nature Communications, 2024) the use of 850593-06-5 as a key intermediate in developing novel β-lactamase inhibitors. The fluorine atom at the 3-position was found to significantly enhance binding affinity to class A and C β-lactamases, potentially offering a solution to the growing problem of antibiotic resistance. This work represents a significant advancement in the fight against multidrug-resistant bacterial infections.

The compound's utility extends to materials science as well. A 2024 ACS Applied Materials & Interfaces publication detailed its incorporation into covalent organic frameworks (COFs) for targeted drug delivery systems. The boronic acid moiety enables pH-responsive release of therapeutic payloads, while the fluorine atom improves membrane permeability. This dual functionality makes 3-Fluoro-5-methylphenylboronic acid particularly valuable for designing next-generation nanocarriers.

Ongoing clinical trials (as of Q2 2024) are investigating several drug candidates derived from this boronic acid scaffold. Notably, Phase II trials for a PARP inhibitor incorporating 850593-06-5 as a structural component have shown encouraging results in BRCA-mutated cancers. The compound's ability to fine-tune the pharmacokinetic properties of these inhibitors while maintaining target engagement has been a key factor in their clinical success.

From a synthetic chemistry perspective, recent methodological advances have improved the scalability and cost-effectiveness of producing 3-Fluoro-5-methylphenylboronic acid. A 2023 Organic Process Research & Development paper outlined a novel continuous flow process that reduces hazardous waste generation by 40% compared to traditional batch methods, addressing both economic and environmental concerns in pharmaceutical manufacturing.

Looking forward, the unique properties of 3-Fluoro-5-methylphenylboronic acid position it as a critical tool in several emerging areas of research. These include the development of covalent inhibitors for challenging targets, the creation of bioresponsive materials for diagnostic applications, and the design of novel radiopharmaceuticals for PET imaging. As synthetic methodologies continue to evolve and our understanding of structure-activity relationships deepens, the applications of this versatile compound are expected to expand significantly in the coming years.

Recommended suppliers
Amadis Chemical Company Limited
(CAS:850593-06-5)3-Fluoro-5-methylphenylboronic acid
A841150
Purity:99%
Quantity:25g
Price ($):289.0
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